6,7-dimethoxy-1-(4-methoxyphenyl)-2-phenyl-1,4-dihydro-3(2H)-isoquinolinone

• IUPAC Name: 6,7-dimethoxy-1-(4-methoxyphenyl)-2-phenyl-1,4-dihydroisoquinolin-3-one
• InChI: InChI=1S/C24H23NO4/c1-27-19-11-9-16(10-12-19)24-20-15-22(29-3)21(28-2)13-17(20)14-23(26)25(24)18-7-5-4-6-8-18/h4-13,15,24H,14H2,1-3H3
• InChI Key: DVSXQUSMTBAGLD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C3=CC(=C(C=C3CC(=O)N2C4=CC=CC=C4)OC)OC
• Molecular Formula: C24H23NO4
• Molecular Weight: 389.4 g/mol

Description

6,7-dimethoxy-1-(4-methoxyphenyl)-2-phenyl-1,4-dihydro-3(2H)-isoquinolinone is a chemical compound that belongs to the class of isoquinolinones. It is a synthetic compound that has shown potential in scientific research applications due to its unique properties.

Mechanism of Action

The mechanism of action of 6,7-dimethoxy-1-(4-methoxyphenyl)-2-phenyl-1,4-dihydro-3(2H)-isoquinolinone involves its binding to the dopamine D2 receptor. This results in the modulation of dopamine signaling, which is involved in the regulation of mood, motivation, and reward. The compound has also been found to have an inhibitory effect on the reuptake of dopamine, which further enhances its activity.
Biochemical and Physiological Effects:
6,7-dimethoxy-1-(4-methoxyphenyl)-2-phenyl-1,4-dihydro-3(2H)-isoquinolinone has been found to have a range of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which is associated with increased motivation and reward-seeking behavior. The compound has also been found to have an antidepressant effect, possibly due to its ability to modulate dopamine signaling.

Advantages and Limitations for Lab Experiments

One advantage of using 6,7-dimethoxy-1-(4-methoxyphenyl)-2-phenyl-1,4-dihydro-3(2H)-isoquinolinone in lab experiments is its high affinity for the dopamine D2 receptor, which makes it a useful tool for studying dopamine signaling. However, one limitation is that it has not been extensively studied in vivo, and its effects on other neurotransmitter systems are not well understood.

Future Directions

There are several future directions for the study of 6,7-dimethoxy-1-(4-methoxyphenyl)-2-phenyl-1,4-dihydro-3(2H)-isoquinolinone. One area of interest is the development of drugs based on this compound for the treatment of mental health disorders such as depression and addiction. Another area of research is the study of its effects on other neurotransmitter systems, which could provide insights into its potential therapeutic uses. Additionally, further studies are needed to understand its safety profile and potential side effects.

Synthesis Methods

The synthesis of 6,7-dimethoxy-1-(4-methoxyphenyl)-2-phenyl-1,4-dihydro-3(2H)-isoquinolinone involves the reaction of 4-methoxybenzaldehyde, nitroethane, and ammonium acetate in ethanol. The resulting product is then reduced with sodium borohydride to obtain the final product. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

6,7-dimethoxy-1-(4-methoxyphenyl)-2-phenyl-1,4-dihydro-3(2H)-isoquinolinone has shown potential in scientific research applications, particularly in the field of neuroscience. It has been found to have a high affinity for the dopamine D2 receptor, which is involved in the regulation of mood, motivation, and reward. This makes it a promising compound for the development of drugs for the treatment of mental health disorders such as depression and addiction.